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BRPF Inhibitors GSK6853 and GSK9311

The following table summarizes the available key data for GSK6853 and its designated negative control,

GSK9311 [1].

GSK9311 (Negative

Propert GSK6853 (Probe
el ( ) Control)
Primary Target BRPF1 Bromodomain [1] Information not specified
in search results
BRPF1 TR-FRET ICso 8 nM [1] Information not specified
in search results
BRPF1 BromoScan Kp 0.3 nM [1] Information not specified
in search results
Selectivity >1600-fold over 48 other bromodomains  Information not specified
[1] in search results
Cellular Target Engagement 20 nM (in a assay with BRPF1B BRD Information not specified
(NanoBRET ICso) and Halo-tagged histone H3.3) [1] in search results
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GSK9311 (Negative

Property GSK6853 (Probe)

Control)
Recommended Cell-Based <1 uM [1] Information not specified
Assay Concentration in search results

Experimental Protocol for Cellular Target Engagement

The key experimental detail provided in the search results is the NanoBRET Cellular Target Engagement
Assay [1]. This method is used to evaluate the interaction between BRPF1B and histones in a cellular

environment.

e Assay Type: NanoBRET (Biomolecular Resonance Energy Transfer)
e Cellular Component: Isolated BRPF1B bromodomain (BRD) with a Nuclear Localization Signal

(NLS) and Halo-tagged histone H3.3.

¢ Method Principle: This assay measures the dose-dependent displacement of BRPF1B from histone
H3.3 by the test compound (e.g., GSK6853). A decrease in BRET signal indicates that the compound
is successfully engaging its target and disrupting the protein-histone interaction within the cell [1].

¢ Reported Outcome: GSK6853 showed a dose-dependent displacement with a cellular ICso of 20 nM

[1].

Biological Context of BRPF1 Inhibition

To understand what these compounds are designed to study, the diagram below illustrates the role of BRPF1
in its native complex and the mechanism of action for GSK6853. BRPF1 is a scaffolding protein that
assembles histone acetyltransferase (HAT) complexes of the MOZ/MORF family, which are crucial for
regulating gene transcription [1]. GSK6853, by targeting the bromodomain of BRPF1, is designed to disrupt

this complex's function [2] [1].
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Native MOZ/MORF Complex With GSK6853 Inhibition
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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